tert-Butyl(dimethyl)[(6-phenylhexyl)oxy]silane

• CAS No.: 205306-70-3
• Molecular Formula: C18H32OSi
• Molecular Weight: 292.5 g/mol
• IUPAC Name: tert-butyl-dimethyl-(6-phenylhexoxy)silane
• InChI: InChI=1S/C18H32OSi/c1-18(2,3)20(4,5)19-16-12-7-6-9-13-17-14-10-8-11-15-17/h8,10-11,14-15H,6-7,9,12-13,16H2,1-5H3
• InChI Key: AJMJYFFVJJHJIV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCCCCCC1=CC=CC=C1

Description

Tert-Butyl(dimethyl)[(6-phenylhexyl)oxy]silane is a useful research compound. Its molecular formula is C18H32OSi and its molecular weight is 292.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The procedure used was similar to that described by Corey and Venkateswarlu (Corey, E. J.; Venkateswarlu, A., J. Am. Chem. Soc., 1972, 94, 6190-6191). 6-Phenyl-1-hexanol (14.0 g) and imidazole (13.36 g) were dissolved in dry DMF (40 mL). tert-Butyldimethylsilyl chloride (14.20 g,) was then added in one portion. The resulting solution was allowed to stir for 8 hours at room temperature. Aqueous sodium bicarbonate (100 mL, 10% by wt.) was then added and the resulting solution was allowed to stir for 15 minutes. The desired product was then extracted from the mixture with petroleum ether (3×250 mL). The petroleum ether extract was then washed with distilled H2O (7×300 mL), dried over MgSO4 and roto-evaporated to give the desired product as a clear oil.